Tetrabutylammonium hexafluorophosphate

• IUPAC Name: tetrabutylazanium;hexafluorophosphate
• InChI: InChI=1S/C16H36N.F6P/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-7(2,3,4,5)6/h5-16H2,1-4H3;/q+1;-1
• InChI Key: BKBKEFQIOUYLBC-UHFFFAOYSA-N
• Canonical SMILES: CCCC[N+](CCCC)(CCCC)CCCC.F[P-](F)(F)(F)(F)F
• Molecular Formula: C16H36F6NP
• DSSTOX Substance ID: DTXSID0074344
• Molecular Weight: 387.43 g/mol
• Physical Description: Off-white powder; [Alfa Aesar MSDS]
• CAS No.: 3109-63-5

Description

Tetrabutylammonium hexafluorophosphate is a salt with the chemical formula C16H36F6NP . It appears as a white powder and is primarily used as an electrolyte in nonaqueous electrochemistry due to its high solubility in polar organic solvents such as acetone and acetonitrile . The compound consists of a positively charged tetrabutylammonium cation and a weakly basic hexafluorophosphate anion, both of which are chemically inert .

Mechanism of Action

Target of Action

Tetrabutylammonium hexafluorophosphate (TBAPF6) is a quaternary ammonium salt . Its primary target is nonaqueous electrochemistry . It is used as an electrolyte in nonaqueous electrochemistry .

Mode of Action

The salt consists of a positively charged tetrabutylammonium, a quaternary ammonia cation, and a weakly basic hexafluorophosphate anion . These species are chemically inert, which allows the salt to serve as an inert electrolyte over a wide potential range .

Biochemical Pathways

TBAPF6 is used as a supporting electrolyte in the formation of cyclic disulfide moiety of 3,5-diimido-1,2-dithiolane derivatives by S-S coupling of dithioanilides . It is also used as a catalyst in the synthesis of 3,4-dihydropyrimidin-2(1H)-one and 3,4-dihydropyrimidine-2(1H)-thione derivatives via Biginelli reaction .

Pharmacokinetics

It is known that tbapf6 is highly soluble in polar organic solvents such as acetone and acetonitrile , which may influence its bioavailability.

Result of Action

The molecular and cellular effects of TBAPF6’s action are primarily related to its role as an electrolyte in nonaqueous electrochemistry . It enhances the performance of single-layer organic light emitting diodes (OLEDs) .

Action Environment

TBAPF6 is chemically inert, allowing it to serve as an inert electrolyte over a wide potential range . This suggests that it is stable under various environmental conditions.

Biochemical Analysis

Biochemical Properties

Tetrabutylammonium hexafluorophosphate plays a significant role in biochemical reactions, particularly in the field of electrochemistry. It is used as a supporting electrolyte in various electrochemical processes, including the synthesis of organic compounds and the formation of cyclic disulfide moieties . The compound interacts with enzymes and proteins by providing a stable ionic environment that facilitates redox reactions. These interactions are primarily ionic in nature, involving the tetrabutylammonium cation and the hexafluorophosphate anion .

Cellular Effects

The effects of this compound on cellular processes are primarily related to its role as an electrolyte. It influences cell function by stabilizing the ionic environment, which is crucial for maintaining cell membrane potential and facilitating ion transport . This compound can impact cell signaling pathways by modulating the availability of ions required for signal transduction. Additionally, this compound may affect gene expression and cellular metabolism by altering the ionic balance within cells .

Molecular Mechanism

At the molecular level, this compound exerts its effects through ionic interactions with biomolecules. The tetrabutylammonium cation interacts with negatively charged sites on enzymes and proteins, while the hexafluorophosphate anion interacts with positively charged sites . These interactions can lead to enzyme inhibition or activation, depending on the specific biochemical context. The compound’s ability to stabilize ionic environments also contributes to changes in gene expression by influencing the activity of ion-dependent transcription factors .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. The compound is generally stable under standard laboratory conditions, but prolonged exposure to moisture or high temperatures can lead to degradation . Long-term effects on cellular function have been observed in in vitro studies, where the compound’s ionic properties can influence cell viability and proliferation over extended periods .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can enhance cellular function by stabilizing the ionic environment. At high doses, it may exhibit toxic effects, including disruption of cellular ion balance and inhibition of critical biochemical pathways . Threshold effects have been observed, where the compound’s impact on cellular function becomes pronounced beyond a certain concentration .

Metabolic Pathways

This compound is involved in metabolic pathways related to ion transport and electrochemical reactions. It interacts with enzymes and cofactors that facilitate redox reactions, contributing to metabolic flux and the regulation of metabolite levels . The compound’s role as an electrolyte is crucial for maintaining the ionic balance required for various metabolic processes .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through ionic interactions with transporters and binding proteins . These interactions facilitate the compound’s localization and accumulation in specific cellular compartments. The tetrabutylammonium cation and hexafluorophosphate anion are transported independently, with each ion interacting with different transporters and binding sites .

Subcellular Localization

This compound exhibits specific subcellular localization patterns, influenced by targeting signals and post-translational modifications . The compound is often localized in regions with high ionic activity, such as the cell membrane and organelles involved in ion transport. Its activity and function are modulated by its localization, with specific effects observed in different cellular compartments .

Preparation Methods

Tetrabutylammonium hexafluorophosphate can be synthesized through the reaction of tetrabutylammonium bromide with hexafluorophosphoric acid in an aqueous solution. The product is then extracted using chloroform and recrystallized from ethanol to obtain a pure form . Industrial production methods often involve similar synthetic routes but on a larger scale, ensuring high purity through multiple recrystallization steps .

Chemical Reactions Analysis

Tetrabutylammonium hexafluorophosphate is known for its chemical inertness, which allows it to serve as an inert electrolyte over a wide potential range . It does not undergo typical chemical reactions such as oxidation, reduction, or substitution under standard conditions. it can act as a catalyst in specific organic reactions, such as the Biginelli reaction, where it facilitates the synthesis of 3,4-dihydropyrimidin-2(1H)-one and 3,4-dihydropyrimidine-2(1H)-thione derivatives .

Scientific Research Applications

Tetrabutylammonium hexafluorophosphate has a wide range of applications in scientific research:

Chemistry: It is used as a supporting electrolyte in cyclic voltammetric studies and electropolymerization processes.

Biology: It is employed in the preparation of poly-3-methylthiophene combined with γ-cyclodextrin electrodes using electrochemical synthesis methods.

Medicine: Its role as a catalyst in organic synthesis reactions can be leveraged in the development of pharmaceutical compounds.

Industry: It is used in the formation of cyclic disulfide moieties of 3,5-diimido-1,2-dithiolane derivatives by S-S coupling of dithioanilides.

Comparison with Similar Compounds

Tetrabutylammonium hexafluorophosphate can be compared with other similar compounds such as:

• Tetrabutylammonium perchlorate
• Tetrabutylammonium tetrafluoroborate
• Tetraethylammonium hexafluorophosphate

These compounds share similar properties as inert electrolytes but differ in their anionic components. This compound is unique due to its high solubility in polar organic solvents and its chemical inertness over a wide potential range .